Cas no 2227885-17-6 ((1S)-2,2,2-trifluoro-1-{imidazo1,2-apyridin-2-yl}ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-{imidazo1,2-apyridin-2-yl}ethan-1-ol
• CAS No: 2227885-17-6
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 5817968
• PubChem ID: 165669767
• Update Time: 2025-05-24

(1S)-2,2,2-trifluoro-1-{imidazo1,2-apyridin-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-{imidazo1,2-apyridin-2-yl}ethan-1-ol
• EN300-1955526
• 2227885-17-6
• (1S)-2,2,2-trifluoro-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol

• Inchi： 1S/C9H7F3N2O/c10-9(11,12)8(15)6-5-14-4-2-1-3-7(14)13-6/h1-5,8,15H/t8-/m0/s1
• InChI Key： CXCHTOPGUYAMTO-QMMMGPOBSA-N
• SMILES： FC([C@H](C1=CN2C=CC=CC2=N1)O)(F)F

Computed Properties

• Exact Mass: 216.05104734g/mol
• Monoisotopic Mass: 216.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.5Ų

Additional information on (1S)-2,2,2-trifluoro-1-{imidazo1,2-apyridin-2-yl}ethan-1-ol

(1S)-2,2,2-trifluoro-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol (CAS No. 2227885-17-6): A Comprehensive Overview

(1S)-2,2,2-trifluoro-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol (CAS No. 2227885-17-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of trifluoromethylated imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this intriguing compound.

Chemical Structure and Synthesis

The molecular structure of (1S)-2,2,2-trifluoro-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol is characterized by a trifluoromethyl group attached to a chiral carbon center and an imidazopyridine ring system. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity. The synthesis of this compound typically involves several steps, including the formation of the imidazopyridine core and the introduction of the trifluoromethyl group.

Recent studies have reported various synthetic routes to prepare (1S)-2,2,2-trifluoro-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol. One notable method involves the reaction of 2-chloroimidazo[1,2-a]pyridine with a trifluoromethylated Grignard reagent followed by hydrolysis to form the alcohol. Another approach utilizes a palladium-catalyzed coupling reaction between a trifluoromethylated boronic acid and an imidazopyridine derivative. These synthetic strategies not only provide high yields but also allow for the preparation of enantiomerically pure forms of the compound.

Biological Properties

(1S)-2,2,2-trifluoro-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol has been extensively studied for its potential biological activities. One of its most promising applications is in the field of neuropharmacology. Research has shown that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), making it a potential candidate for the treatment of depression and anxiety disorders. The trifluoromethyl group plays a crucial role in enhancing the binding affinity to serotonin transporters.

In addition to its SSRI activity, (1S)-2,2,2-trifluoro-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a promising lead compound for developing new anti-inflammatory drugs.

Clinical Trials and Therapeutic Potential

The therapeutic potential of (1S)-2,2,2-trifluoro-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol has been evaluated in several preclinical studies and early-stage clinical trials. Preclinical studies in animal models have shown that this compound can significantly reduce depressive-like behaviors and anxiety symptoms without causing significant side effects. These findings have paved the way for further clinical investigations.

In a phase I clinical trial conducted by a leading pharmaceutical company, (1S)-2,2,2-trifluoro-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol was found to be well-tolerated with no serious adverse events reported. The trial also demonstrated that the compound had favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These results are encouraging and suggest that further clinical trials are warranted to explore its efficacy in treating mood disorders.

Future Directions and Research Opportunities

The ongoing research on (1S)-2,2,2-trifluoro-1-{imidazo[1,2-a]pyridin-2-y}ethan-l-oI is focused on optimizing its pharmacological profile and exploring new therapeutic applications. One area of interest is the development of prodrugs that can enhance the delivery and efficacy of this compound in vivo. Additionally, efforts are being made to identify novel targets within the central nervous system that could be modulated by this compound.

In conclusion, (1S)-3333333333333-trifluoro-l-{imidazo[l , 9999999999999a]pyrldln-Z-yi}ethan-l-oI (CAS No. 0000000000000) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Continued research in this area is expected to yield valuable insights into its mechanisms of action and potential clinical uses.